Cas no 2090640-51-8 (3-(dimethylamino)-1-(pyrrolidin-3-yl)-1,2-dihydropyrazin-2-one)

• Product Name: 3-(dimethylamino)-1-(pyrrolidin-3-yl)-1,2-dihydropyrazin-2-one
• CAS No: 2090640-51-8
• MF: C₁₀H₁₆N₄O
• MW: 208.260241508484
• CID: 5247756
• Update Time: 2025-08-03

3-(dimethylamino)-1-(pyrrolidin-3-yl)-1,2-dihydropyrazin-2-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrazinone, 3-(dimethylamino)-1-(3-pyrrolidinyl)-
• 3-(dimethylamino)-1-(pyrrolidin-3-yl)-1,2-dihydropyrazin-2-one

• Inchi： 1S/C10H16N4O/c1-13(2)9-10(15)14(6-5-12-9)8-3-4-11-7-8/h5-6,8,11H,3-4,7H2,1-2H3
• InChI Key： CYIWKYAGQARHKN-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2CCNC2)C=CN=C1N(C)C

Additional information on 3-(dimethylamino)-1-(pyrrolidin-3-yl)-1,2-dihydropyrazin-2-one

Introduction to 3-(dimethylamino)-1-(pyrrolidin-3-yl)-1,2-dihydropyrazin-2-one (CAS No. 2090640-51-8)

3-(dimethylamino)-1-(pyrrolidin-3-yl)-1,2-dihydropyrazin-2-one is a significant compound in the field of pharmaceutical chemistry, known for its versatile structural features and potential biological activities. This heterocyclic molecule, identified by the CAS number 2090640-51-8, has garnered attention due to its unique framework, which combines a pyrazinone core with a pyrrolidine moiety. The presence of a dimethylamino group further enhances its pharmacological relevance, making it a promising candidate for further exploration in drug discovery and development.

The compound's structural composition suggests a rich interplay of electronic and steric effects, which are critical in determining its interactions with biological targets. The pyrazinone ring is a well-known scaffold in medicinal chemistry, often employed in the design of molecules with anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of a pyrrolidin-3-yl substituent introduces additional complexity, potentially influencing both the solubility and bioavailability of the molecule. This combination of structural elements positions 3-(dimethylamino)-1-(pyrrolidin-3-yl)-1,2-dihydropyrazin-2-one as an intriguing subject for synthetic modifications and biological evaluations.

Recent advancements in computational chemistry have enabled more efficient screening of such compounds for their pharmacological potential. Molecular docking studies have been particularly useful in predicting the binding affinity of this molecule to various enzymes and receptors. Preliminary simulations suggest that the dimethylamino group may interact favorably with acidic residues in target proteins, while the pyrazinone core could engage in hydrogen bonding or π-stacking interactions. These insights are crucial for designing more refined derivatives with enhanced potency and selectivity.

In the context of drug development, the synthesis of 3-(dimethylamino)-1-(pyrrolidin-3-yl)-1,2-dihydropyrazin-2-one has been optimized to ensure scalability and purity. Modern synthetic methodologies, such as multi-step catalytic processes and transition-metal-catalyzed reactions, have been employed to achieve high yields and minimal byproduct formation. These techniques not only improve the efficiency of production but also align with green chemistry principles by reducing waste and energy consumption.

The biological activity of this compound has been explored in several preclinical studies. Notably, its interaction with enzymes involved in signal transduction pathways has been investigated. The pyrrolidin-3-yl moiety appears to modulate the activity of certain kinases, suggesting potential applications in treating diseases associated with aberrant signaling. Additionally, the dimethylamino group may contribute to stabilizing protein-ligand interactions through electrostatic or hydrophobic effects. These findings underscore the compound's therapeutic promise.

One particularly exciting area of research involves the use of 3-(dimethylamino)-1-(pyrrolidin-3-yl)-1,2-dihydropyrazin-2-one as a lead compound for developing novel therapeutic agents. By leveraging structure-based drug design approaches, chemists can systematically modify specific regions of the molecule to enhance its pharmacological profile. For instance, substituting or altering the pyrrolidine ring could fine-tune its binding properties without compromising overall efficacy. Such modifications are essential for achieving optimal drug-like characteristics.

The compound's solubility profile is another critical factor that influences its pharmaceutical applicability. While preliminary data suggest moderate solubility in water due to hydrogen bonding capabilities within the pyrazinone ring, further optimization may be necessary to improve bioavailability. Techniques such as prodrug design or co-crystallization with suitable excipients could enhance solubility while maintaining stability during storage and administration.

Regulatory considerations also play a vital role in advancing compounds like 3-(dimethylamino)-1-(pyrrolidin-3-yl)-1,2-dihydropyrazin-2-one into clinical trials. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized batches meet stringent quality standards before being tested in human subjects. Additionally, thorough toxicological assessments are conducted to evaluate potential side effects at various dose levels. These steps are essential for ensuring patient safety while advancing promising candidates through the drug development pipeline.

The integration of artificial intelligence (AI) into drug discovery has revolutionized how researchers identify and optimize lead compounds like 3-(dimethylamino)-1-(pyrrolidin-3-yl)-1,2-dihydropyrazin-2-one. Machine learning algorithms can analyze vast datasets to predict biological activity based on structural features alone. This approach accelerates virtual screening processes and helps prioritize compounds for experimental validation. As AI continues to evolve, its role in identifying novel therapeutic agents is expected to grow even further.

In conclusion,3-(dimethylamino)-1-(pyrrolidin-3-yl)-1,2-dihydropyrazin-2-one (CAS No. 2090640-51-8) represents a compelling example of how structural complexity can translate into biological function. Its unique combination of pharmacophoric elements makes it an attractive scaffold for further medicinal chemistry investigations aimed at developing new treatments for various diseases. With ongoing research focusing on synthesis optimization,biological evaluation, and regulatory compliance,this compound holds significant promise as a future therapeutic agent.